Cas no 120686-17-1 ((S)-tert-Butyl 3-amino-4-phenylbutanoate)

• Product Name: (S)-tert-Butyl 3-amino-4-phenylbutanoate
• CAS No: 120686-17-1
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• MDL: MFCD00798308
• CID: 232692
• PubChem ID: 1501868
• Update Time: 2025-09-26

(S)-tert-Butyl 3-amino-4-phenylbutanoate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 3-amino-4-phenylbutanoate
• ADENOSINE 3'-PHOSPHATE 5'-PHOSPHOSULFATE, PIPERIDINE
• Benzenebutanoic acid, b-amino-, 1,1-dimethylethyl ester,(bS)-
• TERT-BUTYL (3S)-3-AMINO-4-PHENYLBUTANOATE
• T-BUTYL(3S)-3-AMINO-4-PHENYLBUTANOATE
• (S)-1,1-DIMETHYLETHYL-3-AMINO 4-PHENYLBUTANOATE
• 1,1-DIMETHYLETHYL (3S)-3-AMINO-4-PHENYLBUTANOATE
• tert-Butyl (3S)-3-amino-4-phenylbutanoate,97%
• AKOS016011077
• EN300-841170
• Benzenebutanoic acid,b-amino-,1,1-dimethylethyl ester,(bs)-
• A804559
• (S)-tert-Butyl3-amino-4-phenylbutanoate
• MFCD00798308
• SCHEMBL901961
• (S)-3-amino-4-phenyl-butyric acid tert-butyl ester
• AS-39938
• T-BUTYL(3R)-3-AMINO-4-PHENYLBUTANOATE
• tert-Butyl (3S)-3-amino-4-phenyl-butanoate
• VEA68617
• 120686-17-1
• tert-Butyl (S)-3-Amino-4-phenylbutanoate
• ZIJHIHDFXCNFAA-LBPRGKRZSA-N
• CS-0272761
• 2-(1-amino-2-phenyl-ethyl)-3,3-dimethyl-butanoate

• MDL： MFCD00798308
• Inchi： 1S/C14H21NO2/c1-14(2,3)17-13(16)10-12(15)9-11-7-5-4-6-8-11/h4-8,12H,9-10,15H2,1-3H3/t12-/m0/s1
• InChI Key： ZIJHIHDFXCNFAA-LBPRGKRZSA-N
• SMILES： O(C(C[C@H](CC1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 235.15700
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 53.9

Experimental Properties

• Color/Form: Not available
• PSA: 52.32000
• LogP: 2.98850
• Solubility: Not available

(S)-tert-Butyl 3-amino-4-phenylbutanoate Security Information

• Hazard Category Code： 34
• Safety Instruction： S45
• Hazardous Material Identification：
• Safety Term：S45-36/37/39-26
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-tert-Butyl 3-amino-4-phenylbutanoate

Introduction to (S)-tert-Butyl 3-amino-4-phenylbutanoate (CAS No. 120686-17-1)

(S)-tert-Butyl 3-amino-4-phenylbutanoate (CAS No. 120686-17-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a tert-butyl ester of a chiral amino acid derivative, specifically the (S)-enantiomer of 3-amino-4-phenylbutanoic acid. The unique stereochemistry and functional groups of this molecule make it a valuable intermediate in the synthesis of various bioactive compounds and pharmaceuticals.

The tert-butyl ester group in (S)-tert-Butyl 3-amino-4-phenylbutanoate provides enhanced stability and solubility properties, making it an ideal starting material for further chemical modifications. The presence of the phenyl group imparts aromatic character, which can influence the compound's biological activity and interactions with biological targets. The amino group is a key functional group that can participate in various chemical reactions, such as amide bond formation, which is crucial in peptide synthesis and drug design.

In recent years, there has been a growing interest in the use of chiral compounds like (S)-tert-Butyl 3-amino-4-phenylbutanoate for the development of enantiomerically pure drugs. Enantiomeric purity is essential in pharmaceuticals because different enantiomers of a drug can exhibit different pharmacological properties, including efficacy, toxicity, and metabolic profiles. The ability to synthesize and isolate specific enantiomers is therefore crucial for optimizing drug performance and safety.

One of the key applications of (S)-tert-Butyl 3-amino-4-phenylbutanoate is in the synthesis of β-amino acids, which are important building blocks for the preparation of peptidomimetics and other bioactive molecules. β-Amino acids have been shown to exhibit unique conformational properties that can enhance the stability and bioavailability of peptides and proteins. This makes them valuable for designing drugs with improved pharmacokinetic properties.

The synthesis of (S)-tert-Butyl 3-amino-4-phenylbutanoate typically involves several steps, including the formation of the tert-butyl ester from the corresponding carboxylic acid, followed by enantioselective reduction or resolution to obtain the desired (S)-enantiomer. Recent advancements in asymmetric synthesis techniques have significantly improved the efficiency and yield of these processes, making it more feasible to produce large quantities of high-purity chiral compounds.

In addition to its use as a synthetic intermediate, (S)-tert-Butyl 3-amino-4-phenylbutanoate has also been studied for its potential biological activities. Research has shown that this compound can modulate various biological pathways, including those involved in cell signaling and protein-protein interactions. For example, studies have demonstrated that certain derivatives of this compound can act as inhibitors of specific enzymes or receptors, making them potential leads for drug discovery.

The pharmacological properties of (S)-tert-Butyl 3-amino-4-phenylbutanoate have been explored in various preclinical models. In vitro assays have revealed that this compound can exhibit anti-inflammatory and neuroprotective effects, which are relevant for treating conditions such as neurodegenerative diseases and inflammatory disorders. Furthermore, preliminary studies have suggested that this compound may have antitumor activity, although more research is needed to fully understand its mechanisms of action and therapeutic potential.

In conclusion, (S)-tert-Butyl 3-amino-4-phenylbutanoate (CAS No. 120686-17-1) is a versatile chiral compound with significant applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an important intermediate in the synthesis of bioactive molecules and potential drug candidates. Ongoing research continues to uncover new possibilities for its use in developing innovative therapeutic agents.